Vinyl Ospemifene

Specification

• Molecular Formula: C₂₄H₂₂O₂
• Molecular Weight: 342.43

Introduction

CHEMICAL PROPERTIES AND STRUCTURE

Vinyl Ospemifene possesses distinct chemical characteristics that differentiate it from its parent compound. These properties are summarized in the following table:

Property	Value
Molecular Formula	C₂₄H₂₂O₂
Molecular Weight	342.44 g/mol
Alternative Molecular Weight	342.43 g/mol

Structurally, Vinyl Ospemifene differs from Ospemifene (C₂₄H₂₃ClO₂, MW: 378.90 g/mol) primarily through the absence of a chlorine atom and the presence of a vinyl group, as implied by its name. This structural modification results in a compound with unique chemical properties that make it identifiable through various analytical techniques.

RELATIONSHIP TO OSPEMIFENE

Ospemifene is an FDA-approved medication for treating symptoms of vulvar and vaginal atrophy in postmenopausal women. It functions as a selective estrogen receptor modulator, exhibiting both agonistic and antagonistic effects depending on the target tissue. Vinyl Ospemifene belongs to a family of compounds related to Ospemifene, as detailed in the following table:

Compound	Molecular Formula	Molecular Weight (g/mol)
Ospemifene	C₂₄H₂₃ClO₂	378.90
Ospemifene-d4	C₂₄H₁₉D₄ClO₂	382.92
Ospemifene E-Isomer	C₂₄H₂₃ClO₂	378.90
Ospemifene Glucuronide	C₃₀H₃₁ClO₈	555.03
Iodo Ospemifene	C₂₄H₂₃IO₂	470.35
Vinyl Ospemifene	C₂₄H₂₂O₂	342.44
Ospemifene Impurity 1 (Fispemifene)	C₂₆H₂₇ClO₃	422.96

This family of related compounds plays an important role in the comprehensive characterization and quality control of Ospemifene pharmaceutical preparations.

Supplier	Catalog Identifier	Available Quantities
TLC Pharmaceutical Standards	O-046007	Not specified
Pharmaffiliates	PA 15 32510	Not specified
CymitQuimica	4Z-O-046006	5mg, 10mg, 25mg, 50mg, 100mg

The availability of Vinyl Ospemifene from multiple specialized chemical suppliers underscores its relevance in analytical chemistry and pharmaceutical quality control processes.

Vinyl Ospemifene serves as an important reference standard in the analytical testing of Ospemifene products. The FDA approval process for Ospemifene (marketed as Osphena™) included comprehensive evaluation of chemical manufacturing and controls, with validated methods for assay and impurities testing for both the drug substance and drug product.

The Methods Validation Report for Ospemifene (NDA 203505) indicates that impurity testing is a critical aspect of quality control processes, requiring validated analytical methods that can accurately identify and quantify related compounds and impurities. As a known related compound, Vinyl Ospemifene would be included in comprehensive impurity profiling during Ospemifene production and quality control.

REGULATORY CONSIDERATIONS

As a related compound to an FDA-approved medication, Vinyl Ospemifene falls under regulatory scrutiny in the context of impurity profiling and quality control. The FDA approval process for Ospemifene included rigorous evaluation of chemical manufacturing and controls, with methods validation for assay and impurities for both drug substance and drug product.